Cas no 1184259-97-9 (Tert-butyl (3,5-dichlorophenyl)glycinate)

• Product Name: Tert-butyl (3,5-dichlorophenyl)glycinate
• CAS No: 1184259-97-9
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• CID: 6195377
• PubChem ID: 60679166
• Update Time: 2025-11-01

Tert-butyl (3,5-dichlorophenyl)glycinate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (3,5-dichlorophenyl)glycinate
• AKOS009048726
• CS-0346428
• EN300-6510714
• 1184259-97-9
• SCHEMBL22312223
• tert-butyl 2-[(3,5-dichlorophenyl)amino]acetate

• Inchi： 1S/C12H15Cl2NO2/c1-12(2,3)17-11(16)7-15-10-5-8(13)4-9(14)6-10/h4-6,15H,7H2,1-3H3
• InChI Key： DPQWRDSLJAAVRZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NCC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 275.0479841g/mol
• Monoisotopic Mass: 275.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl (3,5-dichlorophenyl)glycinate

Professional Introduction to Tert-butyl (3,5-dichlorophenyl)glycinate (CAS No: 1184259-97-9)

Tert-butyl (3,5-dichlorophenyl)glycinate, with the chemical identifier CAS No: 1184259-97-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various applications in drug development and therapeutic interventions.

The molecular structure of Tert-butyl (3,5-dichlorophenyl)glycinate consists of a tert-butyl group attached to a glycinate moiety, which is further linked to a 3,5-dichlorophenyl ring. This particular arrangement of functional groups imparts distinct chemical and biological properties to the compound, making it an intriguing subject for further research and development. The presence of chlorine atoms in the phenyl ring enhances its reactivity and potential interactions with biological targets, which is a crucial factor in pharmaceutical design.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that incorporate halogenated aromatic rings. The dichlorophenyl moiety in Tert-butyl (3,5-dichlorophenyl)glycinate has been particularly studied for its ability to modulate various biological pathways. For instance, studies have suggested that such compounds can interact with enzymes and receptors involved in inflammatory responses, making them potential candidates for anti-inflammatory therapies.

One of the most compelling aspects of Tert-butyl (3,5-dichlorophenyl)glycinate is its potential as a scaffold for drug discovery. The combination of the tert-butyl group and the dichlorophenyl ring provides a versatile platform for chemical modifications, allowing researchers to fine-tune its properties for specific therapeutic applications. This flexibility has led to several innovative approaches in medicinal chemistry, where derivatives of this compound have been synthesized to enhance their binding affinity and selectivity towards target proteins.

Recent advancements in computational chemistry have further accelerated the exploration of Tert-butyl (3,5-dichlorophenyl)glycinate. Molecular modeling techniques have enabled researchers to predict the interactions between this compound and various biological targets with high accuracy. These simulations have provided valuable insights into its mechanism of action and have guided the design of more effective derivatives. For example, studies using computational methods have identified key residues on target proteins that interact with the chlorine atoms in the phenyl ring, offering a rational basis for structure-activity relationship studies.

The synthesis of Tert-butyl (3,5-dichlorophenyl)glycinate presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the dichlorophenyl ring. Additionally, protecting group strategies have been employed to ensure the selective installation of functional groups without compromising the integrity of the molecule.

In terms of biological activity, preliminary studies on Tert-butyl (3,5-dichlorophenyl)glycinate have shown promising results in several preclinical models. Its ability to inhibit certain enzymes has been observed in vitro, suggesting potential therapeutic benefits in conditions such as cancer and neurodegenerative diseases. Further research is needed to fully elucidate its pharmacological profile and to assess its safety and efficacy in vivo.

The future direction of research on Tert-butyl (3,5-dichlorophenyl)glycinate is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. By leveraging advances in synthetic chemistry and biotechnology, scientists aim to develop novel derivatives that offer improved efficacy and reduced side effects. Collaborative efforts between academia and industry are essential to translate these findings into tangible clinical benefits for patients.

In conclusion, Tert-butyl (3,5-dichlorophenyl)glycinate represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The ongoing research into this compound holds great promise for developing new treatments for various diseases. As our understanding of its properties continues to grow, so too will its role in addressing unmet medical needs.